Cas no 2227793-40-8 ((1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine)

• Product Name: (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine
• CAS No: 2227793-40-8
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6052371
• PubChem ID: 93620553
• Update Time: 2025-08-03

(1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine
• EN300-1752213
• (1S)-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethan-1-amine
• 2227793-40-8

• Inchi： 1S/C11H19N3S/c1-8(12)10-9(2)13-11(15-10)14-6-4-3-5-7-14/h8H,3-7,12H2,1-2H3/t8-/m0/s1
• InChI Key： UODSFEHHQUMWGQ-QMMMGPOBSA-N
• SMILES： S1C(=C(C)N=C1N1CCCCC1)[C@H](C)N

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine

Compound CAS No. 2227793-40-8: (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine

The compound with CAS number 2227793-40-8, known as (1S)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a thiazole ring system, a piperidine moiety, and an ethanamine group, all of which contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is particularly valuable due to its ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes.

The presence of the piperidine group in the molecule introduces additional complexity to its structure, enhancing its ability to form hydrogen bonds and interact with biological systems. This feature makes it an attractive candidate for use in pharmaceutical research, where such interactions are critical for drug efficacy. Moreover, the ethanamine group further modulates the molecule's physicochemical properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in the field of neuroscience. Researchers have demonstrated that it exhibits promising activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting neurological disorders such as depression and anxiety.

In addition to its biological applications, this compound has shown potential in the realm of materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as conductive polymers and sensors. Recent experiments have explored its role in enhancing the electrical conductivity of polymer blends, paving the way for its use in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high stereochemical fidelity. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry at the (1S) configuration. This aspect is critical for maintaining the compound's biological activity, as stereochemistry often plays a pivotal role in molecular interactions within biological systems.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies indicate that it undergoes efficient microbial degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and application.

In conclusion, CAS No. 2227793-40-8 represents a versatile compound with a wealth of opportunities across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial innovation. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields ranging from medicine to materials science.